Cas no 321592-49-8 (6-cyano-2-Pyridineacetic acid)
6-cyano-2-Pyridineacetic acid structure
Product Name:6-cyano-2-Pyridineacetic acid
CAS No:321592-49-8
MF:C8H6N2O2
MW:162.145441532135
CID:1110787
PubChem ID:83680755
Update Time:2025-04-20
6-cyano-2-Pyridineacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-cyano-2-Pyridineacetic acid
- SCHEMBL24031001
- 2-(6-cyanopyridin-2-yl)acetic acid
- 321592-49-8
- G73746
- 6-Cyanopyridine-2-acetic acid
-
- Inchi: 1S/C8H6N2O2/c9-5-7-3-1-2-6(10-7)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key: FXZTWGJXZVYOEY-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC=C(C#N)N=1)=O
Computed Properties
- Exact Mass: 162.042927438g/mol
- Monoisotopic Mass: 162.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 74Ų
6-cyano-2-Pyridineacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002393-250mg |
6-Cyanopyridine-2-acetic acid |
321592-49-8 | 97% | 250mg |
$673.20 | 2023-09-02 | |
| Alichem | A026002393-500mg |
6-Cyanopyridine-2-acetic acid |
321592-49-8 | 97% | 500mg |
$1038.80 | 2023-09-02 | |
| Alichem | A026002393-1g |
6-Cyanopyridine-2-acetic acid |
321592-49-8 | 97% | 1g |
$1814.40 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603756-100mg |
2-(6-Cyanopyridin-2-yl)acetic acid |
321592-49-8 | 96% | 100mg |
¥2170.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603756-250mg |
2-(6-Cyanopyridin-2-yl)acetic acid |
321592-49-8 | 96% | 250mg |
¥3120.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603756-1g |
2-(6-Cyanopyridin-2-yl)acetic acid |
321592-49-8 | 96% | 1g |
¥7800.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1603756-5g |
2-(6-Cyanopyridin-2-yl)acetic acid |
321592-49-8 | 96% | 5g |
¥21980.00 | 2024-08-02 |
6-cyano-2-Pyridineacetic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
321592-49-8 (6-cyano-2-Pyridineacetic acid) Related Products
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